Cas no 1250093-76-5 (3-chloro-6-(pyrrolidin-3-yloxy)pyridazine)

• Product Name: 3-chloro-6-(pyrrolidin-3-yloxy)pyridazine
• CAS No: 1250093-76-5
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 5557816
• Update Time: 2025-06-30

3-chloro-6-(pyrrolidin-3-yloxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(pyrrolidin-3-yloxy)pyridazine

• Inchi： 1S/C8H10ClN3O/c9-7-1-2-8(12-11-7)13-6-3-4-10-5-6/h1-2,6,10H,3-5H2
• InChI Key： TZPFIKKHTSRKTH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(OC2CCNC2)C=C1

Additional information on 3-chloro-6-(pyrrolidin-3-yloxy)pyridazine

Recent Advances in the Study of 3-chloro-6-(pyrrolidin-3-yloxy)pyridazine (CAS: 1250093-76-5)

The compound 3-chloro-6-(pyrrolidin-3-yloxy)pyridazine (CAS: 1250093-76-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyridazine core substituted with a chloro group and a pyrrolidin-3-yloxy moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent synthetic efforts have focused on optimizing the preparation of 3-chloro-6-(pyrrolidin-3-yloxy)pyridazine to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthesis route that employs a palladium-catalyzed coupling reaction to introduce the pyrrolidin-3-yloxy group. This method offers advantages in terms of scalability and reproducibility, making it suitable for industrial applications. Additionally, the study highlighted the importance of protecting group strategies to prevent side reactions during the synthesis of the pyrrolidine moiety.

In terms of biological activity, 3-chloro-6-(pyrrolidin-3-yloxy)pyridazine has shown promising results as a modulator of specific kinase pathways. A recent in vitro study demonstrated its inhibitory effects on a subset of tyrosine kinases implicated in cancer progression. The compound exhibited nanomolar potency against certain kinase targets, with selectivity profiles that suggest potential for further development as a targeted therapy. Mechanistic studies revealed that the chloro and pyrrolidin-3-yloxy substituents play critical roles in binding to the kinase active site, as confirmed by X-ray crystallography.

Beyond its kinase inhibitory properties, 3-chloro-6-(pyrrolidin-3-yloxy)pyridazine has also been investigated for its potential in treating neurodegenerative diseases. A preclinical study published in ACS Chemical Neuroscience (2024) reported that the compound can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The study attributed these effects to the compound's ability to modulate oxidative stress pathways and reduce neuronal apoptosis. These findings open new avenues for the development of small-molecule therapeutics targeting neurodegenerative disorders.

Despite these promising results, challenges remain in the development of 3-chloro-6-(pyrrolidin-3-yloxy)pyridazine as a drug candidate. Pharmacokinetic studies have indicated that the compound undergoes rapid metabolism in vivo, necessitating further structural modifications to improve its metabolic stability. Additionally, toxicity assessments have revealed dose-dependent hepatotoxicity in animal models, highlighting the need for comprehensive safety profiling before clinical translation. Ongoing research is focused on addressing these limitations through medicinal chemistry optimization and formulation strategies.

In conclusion, 3-chloro-6-(pyrrolidin-3-yloxy)pyridazine (CAS: 1250093-76-5) represents a versatile scaffold with significant potential in drug discovery. Recent advances in its synthesis and biological evaluation have provided valuable insights into its therapeutic applications, particularly in oncology and neurology. Future research should prioritize the optimization of its pharmacokinetic and safety profiles to facilitate its transition into clinical development. The compound's unique structural features and diverse biological activities make it a compelling subject for continued investigation in the chemical biology and medicinal chemistry communities.